Cas no 1190392-13-2 (Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate)
1190392-13-2 structure
Product Name:Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate
CAS No:1190392-13-2
MF:C9H12N2O3
MW:196.203182220459
CID:2191974
Update Time:2023-08-07
Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-(4-methyl-6-oxopyridazin-1(6h)-yl)acetate
- NGESDDWSALECBS-UHFFFAOYSA-N
- ethyl[4-methyl-6-oxopyridazin-1(6h)-yl]acetate
- ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate
- Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate
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- Inchi: 1S/C9H12N2O3/c1-3-14-9(13)6-11-8(12)4-7(2)5-10-11/h4-5H,3,6H2,1-2H3
- InChI Key: NGESDDWSALECBS-UHFFFAOYSA-N
- SMILES: O(CC)C(CN1C(C=C(C)C=N1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 307
- Topological Polar Surface Area: 59
Ethyl [4-methyl-6-oxopyridazin-1(6H)-yl]acetate Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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